Cas no 2171183-14-3 ((2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid)

• Product Name: (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid
• CAS No: 2171183-14-3
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 6115600
• PubChem ID: 165836576
• Update Time: 2025-07-22

(2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid
• (2R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-methoxy-4-oxobutanoic acid
• 2171183-14-3
• EN300-1512472

• Inchi： 1S/C26H30N2O7/c1-3-4-13-21(24(30)27-22(25(31)32)14-23(29)34-2)28-26(33)35-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20-22H,3-4,13-15H2,1-2H3,(H,27,30)(H,28,33)(H,31,32)/t21-,22+/m0/s1
• InChI Key： AVNIPLCYRMDFDI-FCHUYYIVSA-N
• SMILES： O(C(N[C@H](C(N[C@@H](C(=O)O)CC(=O)OC)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 131Ų

Additional information on (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid

Introduction to (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic Acid (CAS No. 2171183-14-3)

Compound with the chemical identifier CAS No. 2171183-14-3 and the product name (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The intricate molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

The structural motif of the compound features a chiral center at the (2R) position, which is critical for its stereochemical specificity. This stereochemistry is further enhanced by the presence of a (2S)-configured side chain, contributing to the overall three-dimensional arrangement of the molecule. The amide and carboxylic acid functionalities present in the molecule are pivotal for its interactions with biological targets, particularly enzymes and receptors involved in various metabolic pathways.

The core structure of this compound includes a hexanamido moiety, which is linked to a 4-methoxy-4-oxobutanoic acid segment. These components are not only essential for the compound's stability but also play a crucial role in modulating its biological activity. The methoxy group on the 4-methoxy-4-oxobutanoic acid segment introduces additional polarity to the molecule, enhancing its solubility in aqueous environments, which is often a critical factor for drug bioavailability and efficacy.

One of the most notable features of this compound is the incorporation of a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis as an protecting group for amino acids. The presence of this group in the molecular structure suggests potential applications in peptide mimetics and protease inhibition. Recent studies have highlighted the importance of Fmoc-containing compounds in developing novel therapeutic agents due to their ability to interact selectively with biological targets.

In terms of biological activity, research indicates that compounds with similar structural motifs exhibit a range of pharmacological effects. These effects include anti-inflammatory, anti-tumor, and anti-viral properties, making them attractive candidates for further investigation in drug discovery pipelines. The chiral centers in this compound contribute to its enantioselectivity, which is a critical factor in determining its therapeutic profile and minimizing side effects.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including asymmetric catalysis and protective group strategies, are employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the intermediate and final products.

Recent advancements in computational chemistry have also played a significant role in understanding the properties of this compound. Molecular dynamics simulations and quantum mechanical calculations provide insights into its interactions with biological targets at an atomic level. These computational studies are crucial for guiding experimental design and optimizing lead compounds for clinical development.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research in chemical biology and medicinal chemistry. For instance, it can be used as a scaffold for designing novel molecules with enhanced bioactivity or as a probe to study enzyme mechanisms. The versatility of this compound underscores its importance as a building block for future therapeutics.

In conclusion, (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure, characterized by multiple functional groups and chiral centers, makes it a promising candidate for drug development. Ongoing research continues to explore its potential applications in medicine and biotechnology, highlighting its importance as a versatile molecular tool.